N-(2,5-dimethylphenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[(6-methoxy-1H-benzimidazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H19N3O2S/c1-11-4-5-12(2)15(8-11)19-17(22)10-24-18-20-14-7-6-13(23-3)9-16(14)21-18/h4-9H,10H2,1-3H3,(H,19,22)(H,20,21)
• InChI Key: LHGKVOZHGAUBOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NC3=C(N2)C=C(C=C3)OC
• Molecular Formula: C18H19N3O2S
• Molecular Weight: 341.4 g/mol

Description

N-(2,5-dimethylphenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide, also known as DMBA, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. DMBA is a thioacetamide derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of N-(2,5-dimethylphenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide is not fully understood, but it is believed to involve the inhibition of protein synthesis and the induction of oxidative stress in cancer cells. N-(2,5-dimethylphenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide has also been shown to activate the p53 pathway, which is involved in the regulation of cell growth and apoptosis.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide has been shown to have various biochemical and physiological effects, including the induction of oxidative stress, the inhibition of protein synthesis, and the activation of the p53 pathway. N-(2,5-dimethylphenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide has also been shown to induce apoptosis in cancer cells, while having minimal effects on normal cells.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide has several advantages for use in lab experiments, including its high yield and low cost of synthesis. However, N-(2,5-dimethylphenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide also has several limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-(2,5-dimethylphenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide, including the development of more efficient synthesis methods, the investigation of its potential applications in combination with other anticancer agents, and the exploration of its potential applications in other areas of medicine, such as infectious diseases and neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of N-(2,5-dimethylphenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide and its potential toxicity.

Synthesis Methods

The synthesis of N-(2,5-dimethylphenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide has been achieved through various methods, including the reaction of 2-mercaptobenzimidazole with 2,5-dimethylphenylacetyl chloride in the presence of triethylamine and DMF, as well as the reaction of 2-mercaptobenzimidazole with 2,5-dimethylphenylacetic acid in the presence of thionyl chloride and DMF. The yield of N-(2,5-dimethylphenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide has been reported to range from 60% to 90% depending on the reaction conditions.

Scientific Research Applications

N-(2,5-dimethylphenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide has been studied for its potential applications in the field of medicine, particularly in the treatment of cancer. N-(2,5-dimethylphenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide has been shown to have anticancer properties, with studies demonstrating its ability to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. N-(2,5-dimethylphenyl)-2-[(5-methoxy-1H-benzimidazol-2-yl)thio]acetamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.